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Compound of Interest

Methyl 2-bromo-6-
Compound Name:
methoxybenzoate

Cat. No.: B030978

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of Methyl 2-bromo-6-methoxybenzoate, ensuring the safety of laboratory personnel
and compliance with regulations.

Hazard Identification and Classification

Methyl 2-bromo-6-methoxybenzoate is classified as a combustible liquid that causes serious
eye irritation. The toxicological properties have not been thoroughly investigated, necessitating
cautious handling at all times.[1]

Hazard Classification Category
Flammable liquids Category 4
Serious eye irritation Category 2A

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
following table summarizes the required PPE for handling Methyl 2-bromo-6-
methoxybenzoate.
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) Specifications and Best
Body Part PPE Required .
Practices

Safety glasses are insufficient;
chemical splash goggles that
) provide a seal around the eyes
Chemical safety goggles
Eyes/Face ) are necessary.[2] For

and/or face shield o ]
significant splash risks, a face
shield should be worn in

addition to goggles.[3]

Nitrile gloves are suitable for
incidental contact.[2] For
prolonged handling or
immersion, gloves made of
Viton or Silver Shield are
recommended due to their
Hands Chemical-resistant gloves high resistance to aromatic
and chlorinated solvents.[2]
Always inspect gloves for
integrity before use and
practice proper glove removal
techniques to avoid skin

contact.

A standard lab coat should be

worn at all times. For tasks
Laboratory coat or chemical- with a higher risk of splashing,

Body resistant apron a chemical-resistant apron
provides an additional layer of

protection.

Respiratory protection is

required when vapors or
Respiratory NIOSH-approved respirator aerosols are generated, or

when working outside of a

certified chemical fume hood.
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Operational Plan: Handling Procedures

Adherence to a strict operational workflow is critical for minimizing risks.
. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Methyl 2-bromo-6-methoxybenzoate.

Engineering Controls: All handling of this chemical must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[4] Ensure that an eyewash station
and safety shower are readily accessible.[5][6]

Don PPE: Put on all required personal protective equipment as detailed in the table above.
. Handling:

Grounding: Take precautionary measures against static discharge, as the substance is a
combustible liquid.

Avoid Contact: Prevent contact with eyes, skin, and clothing.[5]

Avoid Inhalation: Do not breathe vapors or mists.[5]

Heating: Keep away from open flames, hot surfaces, and other sources of ignition.
. In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for several minutes.[4] If contact lenses
are present, remove them if it is easy to do so and continue rinsing.[4] Seek medical
attention if irritation persists.[4]

Skin Contact: Wash the affected area thoroughly with soap and water.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.[4]

Disposal Plan
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Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Collection:

e Containers: Collect all waste containing Methyl 2-bromo-6-methoxybenzoate in a
designated, compatible, and leak-proof container.[7] Do not mix with other waste streams.

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "Methyl 2-bromo-6-methoxybenzoate". Note the concentration and date.

o Storage: Store the sealed waste container in a cool, well-ventilated area away from heat and
ignition sources, within a designated satellite accumulation area.

2. Container Rinsing:

o Empty containers must be thoroughly rinsed. The first rinseate must be collected and
disposed of as hazardous waste.[7]

3. Final Disposal:

o All waste, including contaminated materials and rinseate, must be disposed of through an
approved hazardous waste disposal company, following all local, state, and federal
regulations.[4] Evaporation is not an acceptable method of disposal.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Methyl 2-bromo-6-methoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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